Cas no 32580-41-9 (1-(2-Amino-5-nitrophenyl)ethanone)

1-(2-Amino-5-nitrophenyl)ethanone Properties

Names and Identifiers

• 1-(2-Amino-5-nitrophenyl)ethanone
• Ethanone, 1-(2-amino-5-nitrophenyl)-
• 1-(2-Amino-5-nitro-phenyl)-aethanon
• 1-(2-amino-5-nitrophenyl)ethan-1-one
• 1-(2-amino-5-nitro-phenyl)-ethanone
• 2'-Amino-5'-nitroacetophenone
• 5-Nitro-2-amino-acetophenon
• Ethanone,1-(2-amino-5-nitrophenyl)
• EN300-68779
• MFCD00034019
• SCHEMBL6241415
• AS-61274
• FT-0682363
• 1-(2-amino-5-nitro-phenyl)ethanone
• AM803699
• CK2562
• 32580-41-9
• WYSBWHYLQMVOOL-UHFFFAOYSA-N
• A5828
• AKOS015841032
• BB 0256712
• DTXSID70460117
• CS-0155108
• Z952016128
• DB-068658
• (2-ACETYL-4-NITROPHENYL)AMINE
• +Expand

• MDL： MFCD00034019
• InChIKey： WYSBWHYLQMVOOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N2O3/c1-5(11)7-4-6(10(12)13)2-3-8(7)9/h2-4H,9H2,1H3
• SMILES： CC(=O)C1=CC(=CC=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.053
• Heavy Atom Count: 13
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 88.9A^2

Experimental Properties

• LogP: 2.48400
• PSA: 88.91000
• Refractive Index: 1.613
• Boiling Point: 332.9℃ at 760 mmHg
• Melting Point: 151-152 ºC
• Flash Point: 155.1 °C
• Density: 1.333

1-(2-Amino-5-nitrophenyl)ethanone Security Information

• HazardClass：IRRITANT

1-(2-Amino-5-nitrophenyl)ethanone Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%